Cas no 1146951-82-7 (Tert-butyl 3-(2-hydroxyethoxy)azetidine-1-carboxylate)

Tert-butyl 3-(2-hydroxyethoxy)azetidine-1-carboxylate structure
1146951-82-7 structure
Product Name:Tert-butyl 3-(2-hydroxyethoxy)azetidine-1-carboxylate
CAS No:1146951-82-7
MF:C10H19NO4
MW:217.26216340065
MDL:MFCD28129779
CID:2137293
PubChem ID:67387830
Update Time:2024-11-06

Tert-butyl 3-(2-hydroxyethoxy)azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl 3-(2-hydroxyethoxy)azetidine-1-carboxylate
    • tert-Butyl 3-(2-hydroxyethoxy)-azetidine-1-carboxylate
    • HITRVOWTCNRZTQ-UHFFFAOYSA-N
    • DA-47760
    • F2147-2295
    • SCHEMBL2384096
    • 1146951-82-7
    • 1-Boc-3-(2-hydroxyethoxy)-azetidine
    • tert-butyl3-(2-hydroxyethoxy)azetidine-1-carboxylate
    • AKOS023815808
    • AT10867
    • EN300-265260
    • Tert-butyl 3-(2-hydroxyethoxy)azetidine-1-carboxylate
    • MDL: MFCD28129779
    • Inchi: 1S/C10H19NO4/c1-10(2,3)15-9(13)11-6-8(7-11)14-5-4-12/h8,12H,4-7H2,1-3H3
    • InChI Key: HITRVOWTCNRZTQ-UHFFFAOYSA-N
    • SMILES: O(CCO)C1CN(C(=O)OC(C)(C)C)C1

Computed Properties

  • Exact Mass: 217.13140809g/mol
  • Monoisotopic Mass: 217.13140809g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 218
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 59
  • XLogP3: 0.1

Tert-butyl 3-(2-hydroxyethoxy)azetidine-1-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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$ 115.00 2022-06-02
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Enamine
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$3639.0 2023-09-14
Enamine
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